(Tetrahydrofuran-3-yl)hydrazine

• IUPAC Name: oxolan-3-ylhydrazine
• InChI: InChI=1S/C4H10N2O/c5-6-4-1-2-7-3-4/h4,6H,1-3,5H2
• InChI Key: KUFLBKOBMGLOKO-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1NN
• Molecular Formula: C4H10N2O
• Molecular Weight: 102.14 g/mol

Description

Molecular Structure Analysis

The molecular formula of THFH is C₄H₁₁ClN₂O . It consists of a tetrahydrofuran ring (a five-membered cyclic ether) with a hydrazine group attached. The hydrochloride salt form is commonly encountered in research settings.

Scientific Research Applications

• Crystal Structure Analysis : A study by Liu et al. (2009) explored the synthesis of a compound involving (tetrahydrofuran-3-yl)hydrazine. They discovered that this compound forms an infinite chain through intermolecular hydrogen bonding, which is significant for understanding its crystal structure and potential applications in materials science (Liu et al., 2009).

• Synthesis of Triazoles : Funabiki et al. (1999) reported the use of (tetrahydrofuran-3-yl)hydrazine in the synthesis of 3-trifluoromethyl-5-substituted 1,2,4-triazoles. This indicates its role in facilitating important organic reactions, particularly in pharmaceutical and agrochemical research (Funabiki et al., 1999).

• Coordination Chemistry and Ligand Rearrangement : In a study conducted by Sushev et al. (2008), (tetrahydrofuran-3-yl)hydrazine was used in the synthesis of triphosphinohydrazide ligands. This study highlighted the potential of (tetrahydrofuran-3-yl)hydrazine in coordination chemistry and ligand rearrangement, which is crucial for developing novel catalysts and materials (Sushev et al., 2008).

• Dynamic Kinetic Resolution : Wu Zong-ka (2015) demonstrated the application of (tetrahydrofuran-3-yl)hydrazine in dynamic kinetic resolution processes. This research provides insights into asymmetric synthesis, which is highly relevant in the field of chiral drug development (Wu Zong-ka, 2015).

• Bioorthogonal Chemistry : Yang et al. (2012) utilized (tetrahydrofuran-3-yl)hydrazine in the synthesis of tetrazines, which are important in bioorthogonal chemistry. This indicates its role in developing tools for biological imaging and molecular diagnostics (Yang et al., 2012).

• Energetic Materials Synthesis : Klapötke et al. (2012) explored the reaction of (tetrahydrofuran-3-yl)hydrazine with energetic bases, leading to the synthesis of energetic materials. This study is particularly relevant for applications in propellants and explosives (Klapötke et al., 2012).

Safety and Hazards

• MSDS : Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.